Cas no 460726-55-0 (N-(2H-1,3-benzodioxol-5-yl)-2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide)

N-(2H-1,3-Benzodioxol-5-yl)-2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide is a specialized heterocyclic compound featuring a benzodioxole moiety linked to a substituted triazinone scaffold via a sulfanylacetamide bridge. Its structural complexity confers potential bioactivity, particularly in pharmaceutical or agrochemical applications, due to the presence of multiple pharmacophores. The benzodioxole group may enhance metabolic stability, while the triazinone core offers opportunities for hydrogen bonding and coordination interactions. The thioether linkage provides synthetic versatility for further derivatization. This compound is of interest in medicinal chemistry for its potential as a precursor in the development of enzyme inhibitors or receptor modulators, warranting further investigation into its physicochemical and biological properties.

N-(2H-1,3-benzodioxol-5-yl)-2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide structure

460726-55-0 structure

Product Name:N-(2H-1,3-benzodioxol-5-yl)-2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide

CAS No:460726-55-0

MF:C₁₃H₁₂N₄O₄S

MW:320.323781013489

CID:6187671

PubChem ID:135461545

Update Time:2025-10-05

N-(2H-1,3-benzodioxol-5-yl)-2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

- N-(2H-1,3-benzodioxol-5-yl)-2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide
- N-(benzo[d][1,3]dioxol-5-yl)-2-((6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)acetamide
- F1894-0175
- Oprea1_807826
- N-(1,3-benzodioxol-5-yl)-2-[(6-methyl-5-oxo-4H-1,2,4-triazin-3-yl)sulfanyl]acetamide
- CHEMBL1578417
- AKOS016377529
- SMR000324820
- N-(1,3-benzodioxol-5-yl)-2-[(5-hydroxy-6-methyl-1,2,4-triazin-3-yl)sulfanyl]acetamide
- AKOS002272205
- 460726-55-0
- HMS2592M18
- MLS000685953
- Inchi： 1S/C13H12N4O4S/c1-7-12(19)15-13(17-16-7)22-5-11(18)14-8-2-3-9-10(4-8)21-6-20-9/h2-4H,5-6H2,1H3,(H,14,18)(H,15,17,19)
- InChI Key： PLNVQKADEZXCCZ-UHFFFAOYSA-N
- SMILES： S(C1=NN=C(C)C(N1)=O)CC(NC1C=CC2=C(C=1)OCO2)=O

Computed Properties

Exact Mass: 320.05792605g/mol
Monoisotopic Mass: 320.05792605g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 536
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 127Å²

N-(2H-1,3-benzodioxol-5-yl)-2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1894-0175-2μmol	N-(2H-1,3-benzodioxol-5-yl)-2-[(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]acetamide	460726-55-0	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1894-0175-5μmol	N-(2H-1,3-benzodioxol-5-yl)-2-[(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]acetamide	460726-55-0	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1894-0175-10μmol	N-(2H-1,3-benzodioxol-5-yl)-2-[(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]acetamide	460726-55-0	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1894-0175-20μmol	N-(2H-1,3-benzodioxol-5-yl)-2-[(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]acetamide	460726-55-0	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1894-0175-1mg	N-(2H-1,3-benzodioxol-5-yl)-2-[(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]acetamide	460726-55-0	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1894-0175-2mg	N-(2H-1,3-benzodioxol-5-yl)-2-[(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]acetamide	460726-55-0	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1894-0175-3mg	N-(2H-1,3-benzodioxol-5-yl)-2-[(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]acetamide	460726-55-0	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1894-0175-4mg	N-(2H-1,3-benzodioxol-5-yl)-2-[(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]acetamide	460726-55-0	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1894-0175-5mg	N-(2H-1,3-benzodioxol-5-yl)-2-[(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]acetamide	460726-55-0	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1894-0175-10mg	N-(2H-1,3-benzodioxol-5-yl)-2-[(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]acetamide	460726-55-0	90%+	10mg	$79.0	2023-05-17

N-(2H-1,3-benzodioxol-5-yl)-2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide Related Literature

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Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide

N-(2H-1,3-Benzodioxol-5-Yl)-2-(6-Methyl-5-Oxo-4,5-Dihydro-1,2,4-Triazin-3-Yl)Sulfanylacetamide: A Comprehensive Overview

N-(2H-1,3-Benzodioxol-5-Yl)-2-(6-Methyl-5-Oxo-4,5-Dihydro-1,2,4-Triazin-3-Yl)Sulfanylacetamide, with the CAS number 460726-55-0, is a complex organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields such as pharmaceuticals and materials science.

The molecular structure of this compound is characterized by a benzodioxole ring system fused with a triazine moiety and a sulfanylacetamide group. The benzodioxole group contributes to the compound's aromatic stability and potential for electronic interactions, while the triazine ring introduces nitrogen atoms that can participate in hydrogen bonding and other intermolecular interactions.

Recent studies have highlighted the importance of the sulfanyl group (-S-) in this compound, which plays a crucial role in modulating its electronic properties and reactivity. Researchers have demonstrated that this group can enhance the compound's ability to act as a ligand in metal coordination complexes, making it a promising candidate for applications in catalysis and sensor technologies.

One of the most exciting developments involving this compound is its potential use in drug delivery systems. Scientists have explored its ability to act as a carrier for hydrophobic drugs due to its amphiphilic nature—combining hydrophilic sulfanyl groups with hydrophobic aromatic rings.

Moreover, the triazine moiety has been shown to exhibit photoluminescent properties under certain conditions, which could be exploited in optoelectronic devices such as organic light-emitting diodes (OLEDs). This dual functionality makes the compound a versatile building block for advanced materials.

In terms of synthesis, researchers have developed efficient routes to prepare this compound using modular assembly techniques that allow for precise control over its structure and functional groups.

Looking ahead, ongoing research is focused on optimizing the compound's stability under physiological conditions and exploring its biocompatibility for medical applications.